Cas no 1042580-02-8 (3-{(3-methoxypropyl)aminomethyl}phenol)

• Product Name: 3-{(3-methoxypropyl)aminomethyl}phenol
• CAS No: 1042580-02-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD11161570
• CID: 5185986
• PubChem ID: 28674133
• Update Time: 2026-03-05

3-{(3-methoxypropyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[(3-methoxypropyl)amino]methyl]-
• 3-{(3-methoxypropyl)aminomethyl}phenol

• MDL： MFCD11161570
• Inchi： 1S/C11H17NO2/c1-14-7-3-6-12-9-10-4-2-5-11(13)8-10/h2,4-5,8,12-13H,3,6-7,9H2,1H3
• InChI Key： XOHWYVSORLDKFD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CNCCCOC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(3-methoxypropyl)aminomethyl}phenol

Introduction to Compound with CAS No. 1042580-02-8 and Product Name: 3-{(3-methoxypropyl)aminomethyl}phenol

Compound with the CAS number 1042580-02-8 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 3-{(3-methoxypropyl)aminomethyl}phenol, provides a detailed structural insight into its molecular composition, which is characterized by a phenolic core substituted with an aminomethyl group and a 3-methoxypropyl chain. This unique structural configuration imparts distinct chemical properties and biological activities, making it a subject of interest for various scientific investigations.

The 3-{(3-methoxypropyl)aminomethyl}phenol molecule exhibits a balance of hydrophilic and hydrophobic regions, which can be attributed to the presence of the polar hydroxyl and amine functional groups as well as the nonpolar alkyl chain. This amphiphilic nature suggests potential applications in drug delivery systems, where the compound could serve as a linker or cross-linking agent to enhance stability and bioavailability of active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of phenolic derivatives in developing novel therapeutic agents. The phenolic core of 3-{(3-methoxypropyl)aminomethyl}phenol is known for its antioxidant properties, which are crucial in combating oxidative stress and inflammation. Studies have demonstrated that phenols can scavenge free radicals and inhibit the activity of pro-inflammatory enzymes, thereby contributing to the treatment of chronic diseases such as arthritis and cardiovascular disorders.

The 3-methoxypropylamino substituent in the molecule introduces additional functionality that can be exploited for further chemical modifications. This group can participate in various reactions such as condensation, alkylation, or coupling, allowing for the synthesis of more complex derivatives with tailored biological activities. For instance, the introduction of additional polar or charged groups could enhance the compound's solubility and binding affinity to biological targets.

In the realm of drug discovery, 3-{(3-methoxypropyl)aminomethyl}phenol has shown promise as a lead compound for developing new therapeutic agents. Its structural features suggest potential applications in areas such as anti-inflammatory, anti-cancer, and anti-viral therapies. Researchers have been exploring its derivatives to identify compounds with improved efficacy and reduced side effects. The methoxypropyl chain provides a flexible linker that can be modified to optimize pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

One of the most intriguing aspects of 3-{(3-methoxypropyl)aminomethyl}phenol is its potential role in modulating enzyme activity. Phenolic compounds are known to interact with various enzymes by acting as inhibitors or modulators. The presence of both hydroxyl and amine groups allows for multiple hydrogen bonding interactions, which can be critical for binding to enzyme active sites. This has led to investigations into its ability to inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of 3-{(3-methoxypropyl)aminomethyl}phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and protecting group strategies. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further research.

Evaluation of the pharmacological properties of 3-{(3-methoxypropyl)aminomethyl}phenol has been conducted through both in vitro and in vivo studies. In vitro assays have revealed interesting interactions with biological targets such as kinases, receptors, and transcription factors. These interactions provide insights into potential mechanisms of action and help prioritize compounds for further development. In vivo studies have demonstrated promising results in animal models, indicating therapeutic efficacy comparable to existing drugs while showing improved safety profiles.

The future prospects of 3-{(3-methoxypropyl)aminomethyl}phenol are vast, with ongoing research focusing on optimizing its chemical structure for enhanced biological activity. Computational modeling techniques such as molecular docking and molecular dynamics simulations are being used to predict binding affinities and understand interaction mechanisms at the atomic level. These approaches complement experimental studies by providing rapid screening of potential modifications before costly laboratory synthesis.

In conclusion,1042580-02-8 represents a fascinating compound with significant potential in pharmaceutical applications. The unique structural features of 3-{(3-methoxypropyl)aminomethyl}phenol, including its phenolic core,hydroxyl group,and amine substituent,make it a versatile building block for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play an important role in developing next-generation therapeutics.